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Synthesis of Disperse Yellow 56 via diazotization
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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850

An In-depth Technical Guide to the Synthesis of Disperse Yellow 56 (C.l. 216550) via
Diazotization

Introduction

Disperse Yellow 56, also identified by the Colour Index name C.I. 216550 and CAS number
54077-16-6, is a double azo, red-light yellow disperse dye.[1][2] It is primarily utilized in the
dyeing of synthetic fibers, particularly polyester, due to its insolubility in water and ability to
sublime, allowing for high-temperature dyeing methods.[3][4] The synthesis of this dye is a
classic example of diazo coupling, a cornerstone of azo dye chemistry. This process involves
two main stages: the diazotization of a primary aromatic amine and the subsequent coupling of
the resulting diazonium salt with an electron-rich coupling component.

The established manufacturing method for Disperse Yellow 56 involves the diazotization of 4-
(Phenyldiazenyl)benzenamine (commonly known as 4-aminoazobenzene) followed by an azo
coupling reaction with Quinoline-2,4-diol.[1][2] This guide provides a detailed overview of the
chemical principles, a representative experimental protocol, and relevant technical data for the
synthesis of Disperse Yellow 56.

Physicochemical and Technical Data

Quantitative data for Disperse Yellow 56 is summarized below. This information is crucial for
characterization and application purposes.

Table 1: General Properties of Disperse Yellow 56
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Property Value Reference(s)
CAS Number 54077-16-6 [2][4]
Disperse Yellow 56, C.1.
C.l. Name [2]
216550
Molecular Formula C21H15Ns02 [41[5]
Molecular Weight 369.38 g/mol [2][4]
Red-light yellow / Orange
Appearance [2]
powder
N Soluble in acetone; Insoluble
Solubility _ [21[3]
in water
4-hydroxy-3-[(4-
IUPAC Name phenyldiazenylphenyl)diazenyl  [5]
]-1H-quinolin-2-one
Table 2: Application and Fastness Properties
Property Details Reference(s)

Primary Application

Dyeing of polyester and other

synthetic fibers

[3]

Dyeing pH 4-5 [1]
Melt Dyeing Temperature 210-220°C [2]
Light Fastness (1ISO) 6 [1]
Washing Fastness (ISO) 4-5 [1]
Ironing Fastness (ISO) 4-5 [1]

Reaction Pathway and Mechanism

The synthesis of Disperse Yellow 56 is a two-step process.
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o Diazotization: 4-Aminoazobenzene is treated with nitrous acid (HNO2), generated in situ from
sodium nitrite and a strong mineral acid (e.g., hydrochloric acid), at low temperatures (0-5
°C). This converts the primary amino group into a highly reactive diazonium salt.[6]

e Azo Coupling: The diazonium salt acts as an electrophile and attacks the electron-rich
coupling component, Quinoline-2,4-diol, at the position of highest electron density, forming a

stable azo compound, Disperse Yellow 56.
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Synthesis of Disperse Yellow 56

NaNO:z + HCl

4-Aminoazobenzene (0-5 °C)

Diazotization

> 4-(Phenyldiazenyl)benzenediazonium Chloride

(Diazonium Salt) Quinoline-2,4-diol

N

Azo Coupling

\

Disperse Yellow 56
(C21H15N502)
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Experimental Workflow for Disperse Yellow 56 Synthesis

Part 1: Diazotization

Guspend 4-Aminoazobenzene in HCI(an

/

Cool to 0-5 °C in Ice Bath) (Prepare NaNO: Solution

N/

[ Dropwise addition of NaNO2 to Amine Suspension

Part 2: Azo Coupling & Work-up

Stir for 30 min at 0-5 °C

Diazonium Salt Solution Ready

E:)issolve Quinoline-2,4-diol in NaOH(an

A

Cool to 0-5 °C

~~] Use Immediately

«

~

- Y
Add Diazonium Salt to Coupler SolutiorD

Stir for 2-3 hours

Vacuum Filtration

Wash with Water

Gry Crude Product (60-70 °CD

v

Optional: Recrystallization

Pure Disperse Yellow 56
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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